Cas no 81718-70-9 (6-chloro-N,N,3-trimethyl-benzofuran-2-carboxamide)

• Product Name: 6-chloro-N,N,3-trimethyl-benzofuran-2-carboxamide
• CAS No: 81718-70-9
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 986997
• PubChem ID: 3067527
• Update Time: 2025-04-20

6-chloro-N,N,3-trimethyl-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N,3-trimethyl-benzofuran-2-carboxamide
• 6-chloro-N,N,3-trimethyl-1-benzofuran-2-carboxamide
• 81718-70-9
• 6-Chloro-N,N,3-trimethylbenzo(b)furan-2-carboxamide
• 6-Chloro-N,N,3-trimethylbenzofuran-2-carboxamide
• DTXSID10231282
• 2-Benzofurancarboxamide, 6-chloro-N,N,3-trimethyl-
• SCHEMBL11095441
• 6-Chloro-N,N,3-trimethyl-2-benzofurancarboxamide

• Inchi： 1S/C12H12ClNO2/c1-7-9-5-4-8(13)6-10(9)16-11(7)12(15)14(2)3/h4-6H,1-3H3
• InChI Key： CWTLMJCGGPCOLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(C(N(C)C)=O)=C2C

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.4Ų